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Performance and Characteristics Comparison

The table below summarizes key data on plasticizers based on Isononanol (INA) and common alternatives.

Plasticizer
Type

Common
Examples

Key Performance
Characteristics

Primary
Applications

Regulatory & Toxicity
Status

Isononanol
(INA)
Derivatives
[1] [2]

DINP,

DINCH,
DINA,

TINTM

Good low-temperature

flexibility [3], low
volatility [1] [2], high

stability [2], excellent
migration resistance

[4]

Universal PVC

applications [2],
wires & cables [5]

[2], automotive
interiors [1],

flooring [2]

Increasingly used as

phthalate substitutes [6];
some INA-based

alternatives (DINCH)
show potential endocrine

disruption [6]

Traditional
Phthalates [6]

DEHP,

DBP, BBP

Cost-effective, good

plasticizing properties

Medical devices,

flooring, various
PVC products

Banned/restricted in

many regions due to
endocrine disruption and

toxicity [5] [6]
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Plasticizer
Type

Common
Examples

Key Performance
Characteristics

Primary
Applications

Regulatory & Toxicity
Status

Other
Emerging
Alternatives
[6]

ATBC,

DEHT,
ESBO

Varies by type: e.g.,

ESBO and GTA are
considered less toxic

[6]

Food contact

materials, medical
devices,

adhesives

Mixed evidence; some

(e.g., ATBC, DEHT)
show potential endocrine

disruption or aquatic
toxicity [6]

Adipates [6] DEHA,
DINA

Excellent low-
temperature

resistance [3]

Food packaging,
cling films

Data gap for some (e.g.,
DINA); others (DEHA)

show potential aquatic
toxicity [6]

Production and Experimental Insights

Synthesis of INA-Based Plasticizers

Isononanol serves as a key alcohol component in synthesizing various plasticizers via esterification. The

following diagram illustrates the general production workflow for di-isononyl phthalate (DINP), a common

INA-based plasticizer.
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Diagram 1: Simplified chemical synthesis process for DINP plasticizer. Based on a modern synthesis method

using a titanium-based catalyst system [4].

Experimental Protocol for Enzymatic Synthesis

Research explores greener synthesis methods. The following is a summarized protocol for producing

diisononyl adipate (DINA) using an immobilized lipase, suitable for a solvent-free system [3].

Objective: To synthesize DINA via enzymatic catalysis under optimized conditions.

Reagents: Adipic Acid, Isononyl Alcohol (INA), Immobilized Eversa Lipase (from Thermomyces
lanuginosus on Lewatit VP OC 1600 carrier).

Equipment: Reaction vessel with temperature and vacuum control, stirring mechanism.
Procedure:

Charge the reactor with Adipic Acid and Isononyl Alcohol at a molar ratio of 1:3.
Add the immobilized lipase at a loading of 10% (by total substrate weight).

Set the reactor temperature to 50°C and apply a vacuum of 13.3 kPa.
Maintain reaction with stirring for 6 hours.

Recover the enzyme by filtration and purify the crude DINA product.
Key Parameters & Outcome: This method achieved a 100% conversion rate of adipic acid to DINA

within the 6-hour reaction time. The application of vacuum was identified as a critical factor for
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achieving complete conversion by removing water, a byproduct of the reaction [3].

Benefits and Considerations for Researchers

Based on the available information, here is an analysis of the key factors for evaluation:

Performance Benefits: INA-based plasticizers like DINP and DINA are valued for their low volatility,
excellent migration resistance, and good low-temperature flexibility [4] [1] [3]. This makes them

suitable for demanding applications such as high-temperature cables and automotive interiors where
material consistency is critical.

Regulatory and Health Considerations: INA-based plasticizers (e.g., DINP, DINCH) are primarily
used as substitutes for restricted phthalates. However, it is crucial to note that scientific reviews

classify them as "emerging plasticizers" with limited peer-reviewed toxicological data. Some studies
suggest that several of these alternatives, including DINCH, show potential as endocrine
disruptors [6]. There is a significant data gap for others like DINA, calling for more research into
their long-term health and environmental impacts [6].

Market and Application Trends: The market for INA is growing, driven by demand in the
construction and automotive sectors, particularly in the Asia-Pacific region [1] [7]. The development of

bio-based INA presents a future opportunity for more sustainable production [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://finance.yahoo.com/news/isononyl-alcohol-market-scale-heights-113000194.html
https://www.smolecule.com/products/b602932#cost-benefit-analysis-of-isononyl-alcohol-plasticizers
https://www.smolecule.com/products/b602932#cost-benefit-analysis-of-isononyl-alcohol-plasticizers
https://www.smolecule.com/products/b602932#cost-benefit-analysis-of-isononyl-alcohol-plasticizers
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s602932?utm_src=pdf-bulk
https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

